Cas no 1021214-39-0 (1-(5-chloro-2-methoxyphenyl)-3-[2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethyl]urea)
1-(5-chloro-2-methoxyphenyl)-3-[2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethyl]urea Chemical and Physical Properties
Names and Identifiers
-
- 1-(5-chloro-2-methoxyphenyl)-3-[2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethyl]urea
- 1-(5-chloro-2-methoxyphenyl)-3-[2-(6-oxo-3-phenylpyridazin-1-yl)ethyl]urea
- F5072-2989
- VU0633257-1
- 1021214-39-0
- AKOS024494823
- 1-(5-chloro-2-methoxyphenyl)-3-(2-(6-oxo-3-phenylpyridazin-1(6H)-yl)ethyl)urea
-
- Inchi: 1S/C20H19ClN4O3/c1-28-18-9-7-15(21)13-17(18)23-20(27)22-11-12-25-19(26)10-8-16(24-25)14-5-3-2-4-6-14/h2-10,13H,11-12H2,1H3,(H2,22,23,27)
- InChI Key: BWXHEOMFGOAJIV-UHFFFAOYSA-N
- SMILES: N(C1=CC(Cl)=CC=C1OC)C(NCCN1N=C(C2=CC=CC=C2)C=CC1=O)=O
Computed Properties
- Exact Mass: 398.1145682g/mol
- Monoisotopic Mass: 398.1145682g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 28
- Rotatable Bond Count: 6
- Complexity: 619
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 83Ų
1-(5-chloro-2-methoxyphenyl)-3-[2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethyl]urea Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5072-2989-2μmol |
1-(5-chloro-2-methoxyphenyl)-3-[2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethyl]urea |
1021214-39-0 | 2μmol |
$57.0 | 2023-09-10 | ||
| Life Chemicals | F5072-2989-5μmol |
1-(5-chloro-2-methoxyphenyl)-3-[2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethyl]urea |
1021214-39-0 | 5μmol |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5072-2989-10μmol |
1-(5-chloro-2-methoxyphenyl)-3-[2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethyl]urea |
1021214-39-0 | 10μmol |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5072-2989-20μmol |
1-(5-chloro-2-methoxyphenyl)-3-[2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethyl]urea |
1021214-39-0 | 20μmol |
$79.0 | 2023-09-10 | ||
| Life Chemicals | F5072-2989-1mg |
1-(5-chloro-2-methoxyphenyl)-3-[2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethyl]urea |
1021214-39-0 | 1mg |
$54.0 | 2023-09-10 | ||
| Life Chemicals | F5072-2989-2mg |
1-(5-chloro-2-methoxyphenyl)-3-[2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethyl]urea |
1021214-39-0 | 2mg |
$59.0 | 2023-09-10 | ||
| Life Chemicals | F5072-2989-3mg |
1-(5-chloro-2-methoxyphenyl)-3-[2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethyl]urea |
1021214-39-0 | 3mg |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5072-2989-4mg |
1-(5-chloro-2-methoxyphenyl)-3-[2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethyl]urea |
1021214-39-0 | 4mg |
$66.0 | 2023-09-10 | ||
| Life Chemicals | F5072-2989-5mg |
1-(5-chloro-2-methoxyphenyl)-3-[2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethyl]urea |
1021214-39-0 | 5mg |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5072-2989-10mg |
1-(5-chloro-2-methoxyphenyl)-3-[2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethyl]urea |
1021214-39-0 | 10mg |
$79.0 | 2023-09-10 |
1-(5-chloro-2-methoxyphenyl)-3-[2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethyl]urea Related Literature
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
Additional information on 1-(5-chloro-2-methoxyphenyl)-3-[2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethyl]urea
Professional Introduction to Compound with CAS No. 1021214-39-0 and Product Name: 1-(5-chloro-2-methoxyphenyl)-3-[2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethyl]urea
Compound with the CAS number 1021214-39-0 and the product name 1-(5-chloro-2-methoxyphenyl)-3-[2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethyl]urea represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular architecture of this compound incorporates several key pharmacophores that contribute to its biological activity, making it a subject of intense study in academic and industrial research settings.
The structural framework of 1-(5-chloro-2-methoxyphenyl)-3-[2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethyl]urea is notable for its combination of a chloro-substituted phenyl ring and a urea moiety linked to an ethyl chain terminated by a dihydropyridazine derivative. This configuration suggests a multifaceted interaction with biological targets, which is a critical factor in the design of novel therapeutic agents. The presence of the 5-chloro-2-methoxyphenyl group is particularly noteworthy, as chlorinated aromatic compounds are frequently explored for their enhanced binding affinity and metabolic stability.
In recent years, there has been a growing interest in the development of small molecule inhibitors targeting various enzymatic pathways involved in disease progression. The urea moiety in this compound is known to exhibit strong binding interactions with biological macromolecules, particularly enzymes and receptors. This property makes it an attractive scaffold for designing drugs that can modulate enzyme activity or receptor binding. The dihydropyridazine component further enhances the compound's potential by introducing additional functional groups that can participate in hydrogen bonding or hydrophobic interactions with biological targets.
Current research in medicinal chemistry increasingly emphasizes the importance of structure-based drug design, leveraging computational methods to predict and optimize the biological activity of novel compounds. The 1-(5-chloro-2-methoxyphenyl)-3-[2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethyl]urea structure aligns well with this trend, as its complex arrangement of functional groups provides multiple opportunities for interaction with biological targets. Studies have shown that similar compounds can exhibit inhibitory effects on various kinases and other enzymes implicated in cancer and inflammatory diseases.
The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to construct the desired molecular framework efficiently. These synthetic strategies not only highlight the ingenuity of modern organic chemistry but also underscore the importance of innovative approaches in drug discovery.
From a pharmacological perspective, the 5-chloro-2-methoxyphenyl group plays a crucial role in determining the compound's pharmacokinetic properties. Chlorinated aromatic rings are known to enhance lipophilicity, which can improve membrane permeability and oral bioavailability—a critical factor for therapeutic efficacy. Additionally, the urea moiety contributes to solubility and metabolic stability, ensuring that the compound remains active within physiological conditions.
The dihydropyridazine component has been extensively studied for its bioactivity in various disease models. This heterocyclic ring system is capable of forming stable complexes with biological targets due to its rigid structure and ability to engage in multiple types of intermolecular interactions. Recent studies have demonstrated that derivatives of dihydropyridazine exhibit potent anti-inflammatory and anti-proliferative effects, making them promising candidates for further development into therapeutic agents.
In conclusion, 1-(5-chloro-2-methoxyphenyl)-3-[2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethyl]urea represents a significant contribution to the field of chemical biology and drug discovery. Its unique structural features and potential biological activities make it an intriguing candidate for further investigation into novel therapeutic applications. As research continues to uncover new insights into enzyme mechanisms and disease pathways, compounds like this will undoubtedly play a pivotal role in shaping future treatments for various human conditions.
1021214-39-0 (1-(5-chloro-2-methoxyphenyl)-3-[2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethyl]urea) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)